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Compound of Interest

Compound Name: 2-Ethoxyethyl methacrylate

Cat. No.: B1206410 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 2-
Ethoxyethyl methacrylate (2-EEA), a monomer widely utilized in the synthesis of polymers for

various applications, including in the biomedical and pharmaceutical fields. This document

collates essential quantitative data, outlines standardized experimental protocols for property

determination, and presents key chemical pathways involving 2-EEA through detailed

diagrams.

Core Physical and Chemical Properties
2-Ethoxyethyl methacrylate is a colorless liquid with a characteristically fruity odor.[1] Its

chemical identity is well-defined by its CAS number, molecular formula, and structure.

Chemical Name: 2-Ethoxyethyl 2-methylprop-2-enoate[2]

CAS Number: 2370-63-0[3]

Molecular Formula: C₈H₁₄O₃[3]

Molecular Weight: 158.19 g/mol [2]

SMILES: CCOCCOC(=O)C(=C)C[2]
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The physical properties of 2-Ethoxyethyl methacrylate are critical for its handling, processing,

and application in various scientific and industrial settings. A summary of these properties is

presented in the table below.

Property Value Conditions

Physical Form Colorless liquid 20 °C

Boiling Point >185 °C (decomposition)

Melting Point Not applicable

Density 0.96 g/cm³ 20 °C

Viscosity 5 cP 25°C

Refractive Index 1.429 20 °C, nD

Water Solubility 17.05 g/L 20 °C

Vapor Pressure 9.6 Pa 20 °C

Flash Point 69.5 °C

Autoignition Temperature 209 °C

log Kow 1.8 23 °C

Experimental Protocols for Property Determination
The determination of the physical properties of chemical substances like 2-Ethoxyethyl
methacrylate is guided by internationally recognized standards, such as the OECD Guidelines

for the Testing of Chemicals.[4][5] These guidelines ensure data reliability and comparability

across different laboratories.

Boiling Point Determination
The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the atmospheric pressure. A common laboratory method is the capillary method.[6]

Protocol:
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A small amount of the liquid is placed in a test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid.

The setup is heated, and the temperature at which a steady stream of bubbles emerges from

the capillary is noted.

The heat is then removed, and the temperature at which the liquid is drawn back into the

capillary tube is recorded as the boiling point.[6]

Density Measurement
The density of a liquid can be determined using several methods, including pycnometry and the

oscillating U-tube method.[7]

Protocol (Pycnometry):

A pycnometer, a flask with a specific volume, is weighed empty.

It is then filled with the liquid and weighed again.

The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

[7]

Refractive Index Measurement
The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a material. It is a characteristic property of a substance and is commonly measured

using a refractometer.

Protocol (Abbe Refractometer):

A few drops of the liquid are placed on the prism of the refractometer.

Light is passed through the sample, and the boundary line between the light and dark fields

is observed through the eyepiece.
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The instrument is adjusted until the boundary line is sharp and centered, and the refractive

index is read from the scale.

Chemical Pathways
Metabolism: Hydrolysis of 2-Ethoxyethyl Methacrylate
In biological systems, 2-Ethoxyethyl methacrylate is expected to undergo hydrolysis,

catalyzed by non-specific carboxylesterase enzymes.[1] This metabolic process breaks down

the ester linkage, yielding methacrylic acid and 2-ethoxyethanol.[1]

2-Ethoxyethyl
Methacrylate

Methacrylic Acid+ H₂O

2-Ethoxyethanol+ H₂O

Carboxylesterases
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In-vivo hydrolysis of 2-Ethoxyethyl methacrylate.

Polymerization: Free-Radical Polymerization
2-Ethoxyethyl methacrylate is a monomer that can undergo free-radical polymerization to

form poly(2-ethoxyethyl methacrylate). This process is initiated by a free-radical initiator and

proceeds through propagation and termination steps.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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